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Compound of Interest

Compound Name: Dibromoacetonitrile

Cat. No.: B109444

For immediate release — This document provides essential safety and logistical information for
the proper disposal of dibromoacetonitrile (DBAN), a toxic and environmentally hazardous
compound. Researchers, scientists, and drug development professionals are urged to adhere
to these procedures to ensure personal safety and environmental compliance. The primary and
mandated method of disposal is through a licensed professional waste disposal service.

Dibromoacetonitrile is classified as acutely toxic if swallowed, a serious eye irritant, and very
toxic to aquatic life.[1][2] It is also a suspected carcinogen.[3][4] Due to these significant
hazards, improper disposal can lead to severe health risks and environmental damage.
Adherence to federal, state, and local environmental regulations is mandatory.[3]

Immediate Safety and Handling Protocols

Before handling dibromoacetonitrile for disposal, it is crucial to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-impermeable gloves.[1]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working outside a chemical fume hood or if there is a risk of vapor
inhalation, a NIOSH-approved respirator with appropriate organic vapor cartridges is
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necessary.[5]

All handling of dibromoacetonitrile waste should be conducted within a chemical fume hood
to minimize inhalation exposure.[4] Ensure that eyewash stations and safety showers are
readily accessible.[4]

Operational Disposal Plan: Step-by-Step Guidance

The required procedure for disposing of dibromoacetonitrile waste is straightforward and
prioritizes safety and regulatory compliance. On-site chemical neutralization is not
recommended due to the lack of validated, safe, and standardized protocols in readily available
literature. Hydrolysis in agueous solutions is a known degradation pathway, but controlled
procedures for waste neutralization are not established.[3]

Step 1: Waste Segregation and Collection

o Collect all dibromoacetonitrile waste, including pure substance, contaminated solutions,
and contaminated materials (e.g., absorbent paper, pipette tips), in a dedicated and clearly
labeled waste container.

o The container must be compatible with dibromoacetonitrile and tightly sealed to prevent
leaks or vapor release.[4][5]

o Label the container with "Hazardous Waste," the full chemical name "Dibromoacetonitrile,"
and the appropriate hazard pictograms (e.g., acute toxicity, environmental hazard).

Step 2: Storage of Waste

» Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area.[4]

e The storage area should be away from incompatible materials such as strong acids, strong
bases, strong oxidizing agents, and strong reducing agents.[1][5]

» Store the container in a locked-up location to prevent unauthorized access.[1]

Step 3: Arrange for Professional Disposal
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» Contact a licensed professional waste disposal service to arrange for the pickup and
disposal of the dibromoacetonitrile waste.[3]

» Provide the disposal service with a complete and accurate description of the waste, including
its composition and volume.

» Follow all instructions provided by the waste disposal service for packaging and
transportation.

Step 4: Documentation

e Maintain a detailed record of the dibromoacetonitrile waste generated and disposed of.
This should include quantities, dates, and the name of the disposal company.

e Retain all paperwork, including manifests and certificates of disposal, provided by the waste
disposal service.

Spill Management
In the event of a dibromoacetonitrile spill, the following immediate actions should be taken:

o Evacuate and Isolate: Evacuate all non-essential personnel from the immediate area. For
liquid spills, isolate the area for at least 50 meters (150 feet) in all directions.[5]

o Ensure Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

» Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to absorb the
spilled liquid.[1] Do not use combustible materials.

» Collect Waste: Carefully collect the absorbent material and place it in a sealed, vapor-tight
plastic bag or container for disposal as hazardous waste.[5]

o Decontaminate the Area: Wash the spill site with 60-70% ethanol followed by a soap and
water solution.[5]

o Dispose of Contaminated Materials: All contaminated clothing and cleaning materials must
be disposed of as hazardous waste.[5]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for

dibromoacetonitrile relevant to its safe handling and disposal.

Property

Value

Source

UN Number

3276

[3]

Hazard Class

6.1 (Toxic Liquid)

[2]

GHS Hazard Statements

H301 (Toxic if swallowed),
H319 (Causes serious eye
irritation), H400 (Very toxic to
aquatic life), H351 (Suspected

of causing cancer)

[1]3]

Density

2.296 g/mL at 25 °C

[2]

Solubility in Water

5to 10 mg/mL at 21.5 °C

[3]

Incompatible Materials

Strong acids, strong bases,
strong oxidizing agents, strong

reducing agents

[1]141[5]

Dibromoacetonitrile Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

dibromoacetonitrile, from the point of generation to final disposal.
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Dibromoacetonitrile Disposal Workflow
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Caption: Workflow for the safe disposal of dibromoacetonitrile.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b109444?utm_src=pdf-body-img
https://www.benchchem.com/product/b109444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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